Cas no 80251-32-7 (Nafamostat (hydrochloride))

• Product Name: Nafamostat (hydrochloride)
• CAS No: 80251-32-7
• Molecular Formula: C₁₉H₁₉Cl₂N₅O₂
• Molecular Weight: 420.2925
• CID: 2601844
• PubChem ID: 13050562

Nafamostat (hydrochloride) Properties

Names and Identifiers

• Nafamostat (hydrochloride)
• Nafamostat hydrochloride
• (6-carbamimidoylnaphthalen-2-yl) 4-(diaminomethylideneamino)benzoate;dihydrochloride
• DA-75971
• AKOS030526904
• 80251-32-7
• Nafamostathydrochloride
• HY-B0190B
• SCHEMBL3302794

• InChIKey： GKGJACPQHBIISL-UHFFFAOYSA-N
• Inchi： 1S/C19H17N5O2.2ClH/c20-17(21)14-2-1-13-10-16(8-5-12(13)9-14)26-18(25)11-3-6-15(7-4-11)24-19(22)23;;/h1-10H,(H3,20,21)(H4,22,23,24);2*1H
• SMILES： Cl[H].Cl[H].O(C(C1C([H])=C([H])C(=C([H])C=1[H])/N=C(\N([H])[H])/N([H])[H])=O)C1C([H])=C([H])C2C([H])=C(/C(=N/[H])/N([H])[H])C([H])=C([H])C=2C=1[H]

Computed Properties

• Exact Mass: 419.0915803 g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 419.0915803 g/mol
• Heavy Atom Count: 28
• Complexity: 552
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 141
• Molecular Weight: 420.3

Experimental Properties

• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Solid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives